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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757

An In-depth Technical Guide to (1,2-Dibromoethyl)benzene (CAS: 93-52-7)

This guide provides comprehensive technical information for (1,2-Dibromoethyl)benzene,
catering to researchers, scientists, and professionals in drug development. It covers the
compound's chemical and physical properties, detailed experimental protocols for its synthesis
and key reactions, and its applications, particularly in pharmaceutical synthesis.

Chemical and Physical Properties

(1,2-Dibromoethyl)benzene, also known as styrene dibromide, is a white to light yellow
crystalline powder. It is a key intermediate in organic synthesis due to its two bromine atoms,
which are excellent leaving groups, facilitating a variety of nucleophilic substitution and
elimination reactions.[1]

Table 1: Chemical Identifiers
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Identifier Value Source(s)

CAS Number 93-52-7 [1112][3]

IUPAC Name 1,2-dibromoethylbenzene [2][4]
Styrene dibromide, 1,2-

Synonyms Dibromo-1-phenylethane, a,3- [1112]14]

Dibromoethylbenzene

Molecular Formula

CsHsBr2

[1]141[5]

Linear Formula

CeHsCH(Br)CH2Br

[3]

InChl=1S/C8H8Br2/c9-6-

InChl 8(10)7-4-2-1-3-5-7/h1- [2]1[3][4]
5,8H,6H2
SHKKTLSDGJRCTR-
InChlKey [2][31[4]
UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C(CBr)Br [2][6]
EC Number 202-253-4 [3]
Beilstein/fREAXYS 907323 [3]
PubChem CID 7145 [1][2]

Table 2: Physical and Chemical Properties
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Property Value Source(s)
Molecular Weight 263.96 g/mol [31[5]
Appearance White to light yellow crystal o
powder

Melting Point 70-74 °C (lit)) [31[7]
Boiling Point 139-141 °C/ 15 mmHg (lit.) [31[7]
Density 1.74 g/mL [8][9]
Purity >97% to =98% [315]
Storage Conditions Storeat0-8°C [1]

Moderately soluble in organic
Solubility solvents, limited solubility in [6]

water

Safety and Hazard Information

(1,2-Dibromoethyl)benzene is classified as a hazardous chemical and requires careful
handling in a laboratory setting.[10] It is corrosive and causes severe skin burns and eye
damage.[10][2][8] Inhalation may lead to corrosive injuries to the upper respiratory tract and
lungs.[11]

Table 3: GHS Hazard and Precautionary Statements
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Category Code Description Source(s)
Pictogram GHSO05 Corrosion [3]

Signal Word Danger [10][3]

Hazard Class Skin Category 1B [10][3]

Corrosion/Irritation

Hazard Statement

H314

Causes severe skin
burns and eye

damage

[3]

Precautionary

P260

Do not breathe
dust/fume/gas/mist/va

pors/spray

[3]

Precautionary

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection

[3]

Precautionary

P303+P361+P353

IF ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water/shower

[3]

Precautionary

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing

[3]

Precautionary

P310

Immediately call a
POISON CENTER or

doctor/physician

[3]
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Experimental Protocols

Detailed methodologies for the synthesis of (1,2-Dibromoethyl)benzene and its subsequent
reactions are critical for practical applications.

Synthesis of (1,2-Dibromoethyl)benzene via Bromination
of Styrene

This protocol is based on the electrophilic addition of bromine to styrene.[12][13]
Materials:

e Styrene (52 g)

e Bromine (80 g)

e Carbon tetrachloride (150 ml total)

Equipment:

e Reaction flask equipped with a dropping funnel and a mechanical stirrer

e Cooling bath (ice-salt or similar) capable of reaching -10 to -15 °C

« Filtration apparatus (e.g., Bichner funnel)

Procedure:

Dissolve 52 g of styrene in 50 ml of carbon tetrachloride in the reaction flask.

o Separately, prepare a solution of 80 g of bromine in 100 ml of carbon tetrachloride and place
it in the dropping funnel.

o Cool the styrene solution to between -10 and -15 °C using the cooling bath, while stirring
vigorously.[14]

e Slowly add the bromine solution dropwise to the cooled styrene solution. Maintain vigorous
stirring and keep the temperature within the specified range.[14]
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» Towards the end of the addition, the reaction mixture may begin to solidify. The cooling can
be switched to an ice-water bath to prevent premature solidification.[14]

 After the addition is complete, continue stirring for a short period.
« Filter the resulting solid product (styrene dibromide) and allow it to air dry.[14]

e The typical yield is 90-95%. The product is generally pure enough for most subsequent
synthetic steps, such as the preparation of phenylacetylene.[14]

Dehydrobromination of (1,2-Dibromoethyl)benzene to
Phenylacetylene

This protocol describes the elimination of two molecules of hydrogen bromide to form an
alkyne, a common and useful reaction for this compound.[15][16]

Materials:

e (1,2-Dibromoethyl)benzene (Styrene dibromide)
e Potassium hydroxide (KOH), molten

e Drying agent (e.g., solid KOH)

Equipment:

Distilling flask (500-cc Pyrex) with a dropping funnel and a condenser set for downward
distillation[15]

Oil bath capable of reaching 230 °C

Receiving flask

Separatory funnel

Procedure:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://prepchem.com/synthesis-of-styrene-dibromide/
https://prepchem.com/synthesis-of-styrene-dibromide/
https://prepchem.com/synthesis-of-styrene-dibromide/
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv1p0438
https://orgsyn.org/demo.aspx?prep=CV4P0763
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv1p0438
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Place 150 g of potassium hydroxide in the distilling flask and heat it in an oil bath until it is
molten (bath temperature around 200 °C).[15]

e Slowly add 100 g of (1,2-Dibromoethyl)benzene dropwise onto the molten KOH. The rate
should be less than one drop per second.[15]

e As the reactant is added, phenylacetylene will begin to distill. Gradually increase the oil bath
temperature to 215-220 °C during the addition.[15]

 After the addition is complete, raise the temperature to 230 °C and maintain it until no more
product distills over.[15]

o The distillate will consist of two layers: an upper layer of phenylacetylene and a lower layer
of water.

o Separate the upper organic layer using a separatory funnel.
e Dry the crude phenylacetylene with solid potassium hydroxide.

» Purify the product by distillation. The fraction boiling at 142-144 °C is collected. The expected
yield is approximately 67%.[15]

Spectroscopic Data

Spectroscopic data is available for the characterization of (1,2-Dibromoethyl)benzene. This
includes *H NMR, 13C NMR, and Mass Spectrometry (MS).[2][17][18] The NIST Chemistry
WebBook provides mass spectrum data (electron ionization).[4] Full spectra can often be
accessed through chemical databases like SpectraBase.[19]

Applications in Research and Drug Development

(1,2-Dibromoethyl)benzene is a versatile building block with significant applications in the
synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1]

o Pharmaceutical Intermediate: Its primary use is as an intermediate in the production of
various pharmaceuticals. The two bromine atoms serve as reactive sites for nucleophilic
substitution, enabling the construction of complex molecules with therapeutic potential, such
as intermediates for anti-cancer or cardiovascular drugs.[1]
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e Organic Synthesis: The compound is widely used to introduce phenyl-ethyl groups into
molecules and is a key precursor for synthesizing other compounds like phenylacetylene and
B-bromostyrene through elimination reactions.[14][15][20]

o Reaction Mechanism Studies: It is employed in research settings to study reaction
mechanisms, such as electrophilic addition and elimination reactions.[1][12]

o Polymer Chemistry: It finds use in the synthesis of specialty polymers, where its
incorporation can enhance properties like thermal stability and chemical resistance.[1]

Visualizations: Workflows and Pathways

The following diagrams illustrate the key chemical transformations and relationships involving
(1,2-Dibromoethyl)benzene.

Bromine (Br2)
SHIEE in CCla
lectrophilic
Addition

(1,2-Dibromoethyl)benzene
CAS: 93-52-7

Click to download full resolution via product page

Caption: Synthesis workflow for (1,2-Dibromoethyl)benzene from styrene.
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Caption: Dehydrobromination pathway of (1,2-Dibromoethyl)benzene.
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Caption: Key application areas for (1,2-Dibromoethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

e 2.(1,2-Dibromoethyl)benzene | C8BH8Br2 | CID 7145 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. (1,2-Dibromoethyl)benzene 98 93-52-7 [sigmaaldrich.com]

e 4. Benzene, (1,2-dibromoethyl)- [webbook.nist.gov]

e 5. scbt.com [scbt.com]

e 6. CAS 93-52-7: (1,2-Dibromoethyl)benzene | CymitQuimica [cymitquimica.com]

e 7.(1,2-DIBROMOETHYL)BENZENE | 93-52-7 [chemicalbook.com]

e 8. (1,2-Dibromoethyl)benzene, 97% 500 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 9. chemsynthesis.com [chemsynthesis.com]

e 10. fishersci.com [fishersci.com]

e 11. (1,2-Dibromoethyl)benzene - Hazardous Agents | Haz-Map [haz-map.com]
e 12. cdnsciencepub.com [cdnsciencepub.com]

e 13. m.youtube.com [m.youtube.com]

e 14. prepchem.com [prepchem.com]

e 15. Organic Syntheses Procedure [orgsyn.org]

e 16. Organic Syntheses Procedure [orgsyn.org]

e 17.(1,2-DIBROMOETHYL)BENZENE(93-52-7) MS [m.chemicalbook.com]

« 18.(1,2-DIBROMOETHYL)BENZENE(93-52-7) 1H NMR [m.chemicalbook.com]
e 19. spectrabase.com [spectrabase.com]

e 20. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [(1,2-Dibromoethyl)benzene CAS number 93-52-7
details]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b150757?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/26738
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromoethyl_benzene
https://www.sigmaaldrich.com/SG/en/product/aldrich/178012
https://webbook.nist.gov/cgi/inchi?ID=C93527&Mask=200
https://www.scbt.com/p/1-2-dibromoethyl-benzene-93-52-7
https://cymitquimica.com/cas/93-52-7/?items=100
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3232628.htm
https://www.fishersci.com/shop/products/1-2-dibromoethyl-benzene-97-thermo-scientific/AC299305000
https://www.fishersci.com/shop/products/1-2-dibromoethyl-benzene-97-thermo-scientific/AC299305000
https://www.chemsynthesis.com/base/chemical-structure-8771.html
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://haz-map.com/Agents/19094
https://cdnsciencepub.com/doi/pdf/10.1139/v67-033
https://m.youtube.com/watch?v=m7EtvU2Xp70
https://prepchem.com/synthesis-of-styrene-dibromide/
https://orgsyn.org/demo.aspx?prep=cv1p0438
https://orgsyn.org/demo.aspx?prep=CV4P0763
https://m.chemicalbook.com/SpectrumEN_93-52-7_MS.htm
https://m.chemicalbook.com/SpectrumEN_93-52-7_1HNMR.htm
https://spectrabase.com/spectrum/8v1jLkiqrco
https://www.researchgate.net/publication/244492435_Mechanism_of_Dehydrobromination_of_12-Dibromo-1-phenylethane_under_Conditions_of_Phase-Transfer_Catalysis
https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-cas-number-93-52-7-details
https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-cas-number-93-52-7-details
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b150757#1-2-dibromoethyl-benzene-cas-number-93-
52-7-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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